3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride
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Overview
Description
The compound with the identifier “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” is a chemical substance that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of the compound “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” involves several steps, each requiring specific reaction conditions. The synthetic routes typically include:
Initial Reactant Preparation: The starting materials are prepared under controlled conditions to ensure purity and reactivity.
Reaction Steps: The compound is synthesized through a series of chemical reactions, which may include condensation, cyclization, and functional group modifications. Each step is carefully monitored to maintain the desired reaction conditions, such as temperature, pressure, and pH.
Purification: After the synthesis, the compound is purified using techniques like recrystallization, chromatography, or distillation to remove any impurities.
Industrial Production Methods
In industrial settings, the production of “this compound” is scaled up using optimized processes to ensure efficiency and cost-effectiveness. The methods include:
Batch Processing: The compound is produced in batches, with each batch undergoing the same series of reactions and purification steps.
Continuous Processing: For large-scale production, continuous processing methods are employed, where the reactants are continuously fed into the reaction vessel, and the product is continuously removed and purified.
Chemical Reactions Analysis
Types of Reactions
The compound “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride to convert the compound into reduced forms.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another, using reagents like halogens or alkylating agents.
Common Reagents and Conditions
The reactions involving “this compound” typically require specific reagents and conditions:
Oxidation: Potassium permanganate in an acidic medium, or hydrogen peroxide in a basic medium.
Reduction: Sodium borohydride in methanol, or lithium aluminum hydride in ether.
Substitution: Halogens like chlorine or bromine, or alkylating agents like methyl iodide.
Major Products Formed
The major products formed from these reactions include:
Oxidized Derivatives: Compounds with additional oxygen-containing functional groups.
Reduced Derivatives: Compounds with fewer oxygen-containing functional groups.
Substituted Derivatives: Compounds with new functional groups replacing the original ones.
Scientific Research Applications
The compound “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis, helping to create new compounds with desired properties.
Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.
Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, antimicrobial, or anticancer properties.
Industry: Utilized in the production of specialty chemicals, pharmaceuticals, or agrochemicals.
Mechanism of Action
The mechanism of action of “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” involves its interaction with specific molecular targets and pathways. The compound may:
Bind to Enzymes: Inhibit or activate enzymes by binding to their active sites, affecting biochemical pathways.
Interact with Receptors: Bind to cellular receptors, modulating signal transduction pathways.
Affect Gene Expression: Influence the expression of genes involved in various cellular processes.
Comparison with Similar Compounds
Similar Compounds
The compound “3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride” can be compared with other similar compounds, such as:
CID 2632: A cephalosporin antibiotic with similar structural features.
CID 6540461: Another cephalosporin with comparable pharmacological actions.
CID 5362065: A β-lactam antibiotic with related chemical properties.
CID 5479530: A cephalosporin with similar antibacterial activity.
Uniqueness
The uniqueness of “this compound” lies in its specific chemical structure and properties, which may offer distinct advantages in terms of reactivity, stability, or biological activity compared to other similar compounds.
Properties
IUPAC Name |
3-(diaminomethylidene)oxolane-2,4-dione;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3.ClH/c6-4(7)3-2(8)1-10-5(3)9;/h1,6-7H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMJWSEXYVIRAMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C(=C(N)N)C(=O)O1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)C(=C(N)N)C(=O)O1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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